Cas no 1889008-49-4 (1-2-(thian-3-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(thian-3-yl)ethylcyclopropan-1-ol
• CAS No: 1889008-49-4
• MF: C₁₀H₁₈OS
• MW: 186.314321994781
• CID: 5977758
• PubChem ID: 115073570
• Update Time: 2025-06-09

1-2-(thian-3-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(thian-3-yl)ethylcyclopropan-1-ol
• 1889008-49-4
• 1-[2-(thian-3-yl)ethyl]cyclopropan-1-ol
• EN300-1728772

• Inchi： 1S/C10H18OS/c11-10(5-6-10)4-3-9-2-1-7-12-8-9/h9,11H,1-8H2
• InChI Key： HKPWLXYLCQXQPK-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)CCC1(CC1)O

Computed Properties

• Exact Mass: 186.10783637g/mol
• Monoisotopic Mass: 186.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-2-(thian-3-yl)ethylcyclopropan-1-ol

Introduction to 1-2-(Thian-3-yl)ethylcyclopropan-1-ol (CAS No. 1889008-49-4)

1-2-(Thian-3-yl)ethylcyclopropan-1-ol, with the CAS number 1889008-49-4, is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its distinct chemical structure, which includes a cyclopropane ring and a thianyl group, making it a valuable candidate for further research and development.

The chemical structure of 1-2-(Thian-3-yl)ethylcyclopropan-1-ol is notable for its cyclopropane moiety, which is known for its high reactivity and unique properties. The presence of the thianyl group (a sulfur-containing heterocycle) adds further complexity and potential for diverse chemical interactions. These structural features make 1-2-(Thian-3-yl)ethylcyclopropan-1-ol an interesting subject for both synthetic chemists and medicinal chemists.

In the realm of medicinal chemistry, 1-2-(Thian-3-yl)ethylcyclopropan-1-ol has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its medicinal applications, 1-2-(Thian-3-yl)ethylcyclopropan-1-ol has also been investigated for its potential in materials science. The unique combination of the cyclopropane ring and the thianyl group can confer specific physical and chemical properties that are beneficial for the development of advanced materials. For example, studies have shown that this compound can be used as a building block for the synthesis of polymers with enhanced mechanical strength and thermal stability.

The synthesis of 1-2-(Thian-3-yl)ethylcyclopropan-1-ol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently. Techniques such as transition-metal-catalyzed reactions and organocatalysis have been employed to optimize the synthesis process, making it more accessible for large-scale production.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 1-2-(Thian-3-yl)ethylcyclopropan-1-ol are still being studied, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and any waste should be disposed of according to local regulations.

The future prospects for 1-2-(Thian-3-yl)ethylcyclopropan-1-ol are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for various applications. Collaborative efforts between chemists, biologists, and materials scientists are essential to fully realize the potential of this compound.

In conclusion, 1-2-(Thian-3-ylyl)ethylcyclopropan-l-oI (CAS No. 1889008494) represents a fascinating area of study with a wide range of potential applications. Its unique chemical structure and versatile properties make it a valuable asset in both medicinal chemistry and materials science. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.